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Compound of Interest

Compound Name: Trinitromethane

Cat. No.: B1605510 Get Quote

General Information on Trinitromethane
(Nitroform)
Chemical Properties: Trinitromethane (CH(NO₂)₃), also known as nitroform, is a highly acidic

and oxidizing organic compound. It is a pale yellow solid that is soluble in water and organic

solvents.

Historical Context: Trinitromethane was first synthesized in the 19th century. Its high nitrogen

and oxygen content led to early investigation into its properties as an energetic material and as

an intermediate in chemical synthesis.

Chemical Principles of Energetic Materials: Energetic materials are substances that store a

large amount of chemical energy that can be released rapidly. The performance of an explosive

is often characterized by properties such as:

Velocity of Detonation (VoD): The speed at which the detonation wave travels through the

explosive.

Density: Higher density often correlates with higher detonation pressure and velocity.

Oxygen Balance: A measure of the degree to which an explosive can be oxidized. An oxygen

balance of zero means the explosive has enough oxygen to completely convert all its carbon

to carbon dioxide and hydrogen to water.
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Safety and Decontamination: Due to its instability and hazardous nature, handling

trinitromethane requires strict safety protocols and specialized equipment. In case of a spill or

contamination, decontamination procedures typically involve neutralization with a reducing

agent or a basic solution under controlled conditions to mitigate its hazardous properties.

Always refer to established safety data sheets (SDS) and emergency response guidelines

when handling such materials.

If you are a researcher or professional in a legitimate field requiring this information, please

consult peer-reviewed scientific literature, specialized chemical safety manuals, and

institutional safety officers for guidance.

To cite this document: BenchChem. [use of trinitromethane in the formulation of high-
performance explosives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605510#use-of-trinitromethane-in-the-formulation-
of-high-performance-explosives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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